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Compound of Interest

Compound Name: 6-Ethoxybenzo[d]thiazole

CAS No.: 1247348-77-1

Cat. No.: B3225301

Get Quote

Executive Summary
6-Ethoxy-2-aminobenzothiazole (CAS 94-45-1) represents a critical scaffold in medicinal

chemistry, serving as a primary intermediate for the synthesis of neuroprotective agents (most

notably Riluzole analogs) and antimicrobial therapeutics. Its physicochemical profile is defined

by a delicate balance between the lipophilic ethoxy tail and the polar, ionizable 2-amino-

benzothiazole core. This guide provides a rigorous analysis of its molecular properties,

synthesis protocols, and stability characteristics, designed to support high-fidelity experimental

design.

Molecular Identity & Structural Analysis[1][2]
The molecule comprises a fused benzene and thiazole ring system (benzothiazole) substituted

at the 6-position with an ethoxy group and at the 2-position with a primary amine.
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Property Data

IUPAC Name 6-ethoxy-1,3-benzothiazol-2-amine

CAS Number 94-45-1

Molecular Formula C₉H₁₀N₂OS

Molecular Weight 194.25 g/mol

SMILES CCOc1ccc2nc(N)sc2c1

InChI Key KOYJWFGMEBETBU-UHFFFAOYSA-N

Appearance Off-white to tan crystalline powder

Structural Logic & Electronic Effects
The 6-ethoxy group functions as an electron-donating group (EDG) via the mesomeric effect

(+M), increasing electron density within the benzothiazole ring. This enrichment enhances the

nucleophilicity of the ring nitrogen (N3), slightly elevating the pKa compared to the

unsubstituted parent (2-aminobenzothiazole). The 2-amino group acts as both a hydrogen

bond donor and acceptor, critical for binding affinity in carbonic anhydrase or glutamate

transporter targets.

Physicochemical Profile
Understanding the solubility and ionization behavior is prerequisite for formulation and assay

development.

Solubility & Lipophilicity
Water Solubility: Low (<1 mg/mL).[1][2] The molecule is hydrophobic in its neutral state.

Organic Solubility: Soluble in DMSO, Ethanol, Methanol, and Chloroform.

LogP (Octanol/Water): ~2.8. This indicates moderate lipophilicity, suggesting good passive

membrane permeability (CNS penetration potential).

Ionization (pKa)
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pKa (Ring Nitrogen): Estimated ~4.5 – 4.8.

Expert Insight: The molecule exists primarily in the neutral form at physiological pH (7.4).

Protonation occurs at the ring nitrogen (N3) rather than the exocyclic amine under acidic

conditions (pH < 4), significantly increasing aqueous solubility. This property is exploited

during purification (acid extraction).

Thermal & Stability Data
Melting Point: 161–163 °C. Sharp melting range indicates high crystalline purity.

Stability: Stable under ambient conditions.[2] Sensitive to strong oxidizing agents (oxidation

of sulfur) and prolonged light exposure (photodegradation).

Experimental Methodologies
Synthesis Protocol: The Hugershoff Cyclization
The most robust industrial route involves the oxidative cyclization of p-phenetidine thiourea

derivatives.

Reaction Scheme:

Substrate:p-Phenetidine (4-ethoxyaniline).

Reagents: Ammonium Thiocyanate (NH₄SCN), Bromine (Br₂).[3]

Solvent: Glacial Acetic Acid.

Step-by-Step Protocol:

Dissolution: Dissolve 0.1 mol of p-phenetidine in 100 mL of glacial acetic acid. Add 0.1 mol of

NH₄SCN.

Cooling: Cool the mixture to <10 °C to prevent uncontrolled oxidation.

Bromination (Critical Step): Add 0.1 mol of Bromine (dissolved in acetic acid) dropwise.[2]

Control exotherm to maintain <10 °C.
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Mechanism:[3][4] Bromine generates the electrophilic thiocyanogen or sulfenyl bromide

intermediate, which undergoes intramolecular electrophilic aromatic substitution to close

the thiazole ring.

Work-up: Stir at room temperature for 2–4 hours. Pour into ice water. Neutralize with NH₄OH

to precipitate the free base.

Purification: Recrystallize from Ethanol/Water (8:2) to remove unreacted sulfur species.

Analytical Characterization (QC Standards)
HPLC Conditions:

Column: C18 Reverse Phase (e.g., Agilent Zorbax, 5 µm).

Mobile Phase: Acetonitrile:Water (0.1% Formic Acid) gradient (10% to 90% ACN).

Detection: UV at 254 nm (aromatic) and 280 nm.

NMR Signature (DMSO-d₆):

δ 1.32 (t, 3H): Methyl of ethoxy group.

δ 4.01 (q, 2H): Methylene of ethoxy group.

δ 7.20 (s, 2H): Broad singlet for NH₂ (exchangeable with D₂O).

δ 6.8 – 7.5 (m, 3H): Aromatic protons (splitting pattern depends on 6-position substitution).

Visualizing the Workflow
The following diagram illustrates the synthesis logic and the pH-dependent solubility switch,

critical for purification.
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Purification Logic
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+ Base (NH4OH)

Click to download full resolution via product page

Figure 1: Synthesis pathway and pH-dependent solubility switch for purification.

Biological & Pharmaceutical Relevance[5][7][8][9]
Pharmacophore Analysis
The 6-ethoxy-2-aminobenzothiazole scaffold shares high structural homology with Riluzole (6-

trifluoromethoxy-2-aminobenzothiazole), an FDA-approved drug for Amyotrophic Lateral

Sclerosis (ALS).

SAR Insight: The 6-position substituent determines lipophilicity and metabolic stability. The

ethoxy group (LogP ~2.8) is less lipophilic than the trifluoromethoxy group of Riluzole (LogP

~3.5), potentially altering blood-brain barrier (BBB) penetration kinetics.

Mechanism of Action (General Class):

Glutamate Modulation: Inhibition of presynaptic glutamate release.

Sodium Channel Blockade: Stabilization of the inactivated state of voltage-gated Na+

channels.

Antimicrobial Potential
Recent studies indicate that 6-alkoxy-2-aminobenzothiazoles exhibit antifungal activity against

Candida species. The mechanism involves the disruption of ergosterol biosynthesis, where the

benzothiazole core mimics the adenosine moiety of ATP in kinase pockets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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